4-acetyl-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-acetyl-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H22FN3O2S.ClH/c1-14(26)15-8-10-16(11-9-15)20(27)25(13-5-12-24(2)3)21-23-19-17(22)6-4-7-18(19)28-21;/h4,6-11H,5,12-13H2,1-3H3;1H
• InChI Key: OOCMWQFUMJZRAA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C(=O)N(CCCN(C)C)C2=NC3=C(C=CC=C3S2)F.Cl
• Molecular Formula: C21H23ClFN3O2S
• Molecular Weight: 435.9 g/mol

Description

4-acetyl-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H23ClFN3O2S and its molecular weight is 435.94. The purity is usually 95%.
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Scientific Research Applications

• Disposition and Metabolism of SB-649868 : This study explored the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. It found extensive metabolism and elimination primarily via feces, with notable metabolites identified through HPLC-mass spectrometry and NMR spectroscopy, suggesting potential implications for the study of related compounds in insomnia treatment (Renzulli et al., 2011).

• Metabolism of Benoxinate in Humans : This research on benoxinate hydrochloride metabolism in humans after a single oral dose revealed almost complete absorption and rapid urinary excretion. Identification of metabolites suggested that ester hydrolysis precedes side chain oxidation, providing a basis for understanding the metabolic pathways of similar compounds (Kasuya et al., 1987).

• Pharmacokinetic Profile of Propyl Paraben in Humans : A study on the pharmacokinetic characteristics of propyl paraben following oral administration in humans detailed rapid absorption and elimination, with a significant fraction of the dose metabolized to various conjugates and hydrolysates. This research aids in understanding the disposition and potential safety concerns of paraben compounds and by extension, could be relevant for structurally similar compounds (Shin et al., 2019).